Cas no 496013-66-2 (2,3,5,6-tetramethyl-N-(oxolan-2-yl)methylbenzene-1-sulfonamide)

• Product Name: 2,3,5,6-tetramethyl-N-(oxolan-2-yl)methylbenzene-1-sulfonamide
• CAS No: 496013-66-2
• MF: C₁₅H₂₃NO₃S
• MW: 297.413023233414
• CID: 6213282
• PubChem ID: 2931686
• Update Time: 2025-06-09

2,3,5,6-tetramethyl-N-(oxolan-2-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,3,5,6-tetramethyl-N-(oxolan-2-yl)methylbenzene-1-sulfonamide
• VU0494273-1
• 2,3,5,6-tetramethyl-N-(tetrahydro-2-furanylmethyl)benzenesulfonamide
• Oprea1_761060
• AKOS016324454
• AP-263/41417749
• (oxolan-2-ylmethyl)[(2,3,5,6-tetramethylphenyl)sulfonyl]amine
• AKOS000812966
• Oprea1_456992
• 496013-66-2
• Z45509698
• 2,3,5,6-tetramethyl-N-((tetrahydrofuran-2-yl)methyl)benzenesulfonamide
• F1249-0013
• 2,3,5,6-tetramethyl-N-(oxolan-2-ylmethyl)benzenesulfonamide

• Inchi： 1S/C15H23NO3S/c1-10-8-11(2)13(4)15(12(10)3)20(17,18)16-9-14-6-5-7-19-14/h8,14,16H,5-7,9H2,1-4H3
• InChI Key： QQDMUDNGDGPMBI-UHFFFAOYSA-N
• SMILES： S(C1C(C)=C(C)C=C(C)C=1C)(NCC1CCCO1)(=O)=O

Computed Properties

• Exact Mass: 297.13986477g/mol
• Monoisotopic Mass: 297.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 63.8Ų

Additional information on 2,3,5,6-tetramethyl-N-(oxolan-2-yl)methylbenzene-1-sulfonamide

Introduction to 2,3,5,6-tetramethyl-N-(oxolan-2-yl)methylbenzene-1-sulfonamide (CAS No. 496013-66-2)

2,3,5,6-tetramethyl-N-(oxolan-2-yl)methylbenzene-1-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 496013-66-2, this compound represents a unique molecular structure that combines a sulfonamide moiety with a tetramethyl-substituted benzene ring and an oxolane group. The presence of these functional groups imparts distinct chemical properties that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The sulfonamide group is well-known for its role in medicinal chemistry, often serving as a key pharmacophore in antibiotics, anti-inflammatory drugs, and other therapeutic interventions. The tetramethyl substitution on the benzene ring enhances the lipophilicity of the molecule, which can be crucial for membrane permeability and bioavailability. Additionally, the oxolane group introduces a cyclic ether structure, which can influence the compound's solubility and metabolic stability. These structural features collectively contribute to the compound's potential as a lead molecule in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of 2,3,5,6-tetramethyl-N-(oxolan-2-yl)methylbenzene-1-sulfonamide with biological targets at an unprecedented level of detail. Studies have suggested that the sulfonamide moiety can interact with enzymes and receptors through hydrogen bonding and dipole-dipole interactions, making it an attractive scaffold for designing molecules with specific biological activities. Furthermore, the tetramethylbenzene core may provide steric hindrance that could optimize binding affinity by preventing unwanted side interactions.

In vitro studies have begun to uncover the pharmacological profile of this compound. Initial experiments indicate that it exhibits moderate activity against certain bacterial strains, potentially due to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. The oxolane group, while not commonly found in traditional sulfonamides, may contribute to enhanced binding stability or improved pharmacokinetic properties. This has prompted researchers to investigate its potential as a structural motif for optimizing drug-like characteristics.

The synthesis of 2,3,5,6-tetramethyl-N-(oxolan-2-yl)methylbenzene-1-sulfonamide presents unique challenges due to the complexity of its molecular framework. However, modern synthetic methodologies have made significant strides in facilitating such constructions. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled the efficient assembly of complex aromatic systems. Additionally, catalytic hydrogenation and oxidation reactions have been employed to introduce the necessary functional groups while maintaining regioselectivity.

One of the most intriguing aspects of this compound is its potential application in addressing emerging therapeutic challenges. With the rise of multidrug-resistant pathogens and increasing concerns about metabolic disorders, there is a growing need for innovative chemical entities. The structural features of 2,3,5,6-tetramethyl-N-(oxolan-2-yl)methylbenzene-1-sulfonamide make it a versatile platform for designing molecules with enhanced efficacy and reduced toxicity profiles. Researchers are exploring its derivatives as candidates for treating infections caused by resistant bacteria or as modulators of metabolic pathways associated with chronic diseases.

The role of computational tools in drug discovery cannot be overstated when discussing compounds like 2,3,5,6-tetramethyl-N-(oxolan-2-yl)methylbenzene-1-sulfonamide. Molecular docking simulations have been instrumental in predicting how this molecule might interact with target proteins at an atomic level. These simulations not only help in identifying potential binding sites but also provide insights into the energetics of protein-ligand interactions. Such data is invaluable for guiding medicinal chemists in optimizing lead structures through structure-based drug design approaches.

As research progresses, the synthetic routes to 2,3,5,6-tetramethyl-N-(oxolan-2-yl)methylbenzene-1-sulfonamide are expected to become more streamlined and efficient. The integration of flow chemistry and continuous manufacturing techniques could further enhance scalability and reproducibility during both laboratory-scale investigations and potential industrial production phases. This would be particularly beneficial for pharmaceutical companies looking to develop novel therapeutics based on complex molecular architectures like this one.

The future prospects for 496013-66-2 are promising as it continues to be studied for its pharmacological potential. Collaborative efforts between academic institutions and pharmaceutical industries will be crucial in translating laboratory findings into clinical applications. Preclinical studies are needed to evaluate its safety profile and pharmacokinetic behavior before human trials can be initiated. Given its unique structural features and promising preliminary results, 496013-66-2 may pave the way for new therapeutic strategies targeting various diseases.